Cas no 86843-83-6 (BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL-)

• Product Name: BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL-
• CAS No: 86843-83-6
• MF: C₁₃H₁₁BrN₂O
• MW: 291.143242120743
• MDL: MFCD00984047
• CID: 3168782
• PubChem ID: 5222072
• Update Time: 2025-04-26

BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL-
• N-(5-bromopyridin-2-yl)-4-methylbenzamide
• AKOS003288501
• A1-06000
• Oprea1_610440
• STK293360
• N-(5-BROMO-2-PYRIDINYL)-4-METHYL-BENZAMIDE
• 86843-83-6

• MDL： MFCD00984047
• Inchi： 1S/C13H11BrN2O/c1-9-2-4-10(5-3-9)13(17)16-12-7-6-11(14)8-15-12/h2-8H,1H3,(H,15,16,17)
• InChI Key： FXUJDYYVZVYCRU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 290.00548Da
• Monoisotopic Mass: 290.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL-

BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL-

BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL- is a compound with the CAS number 86843-83-6. This compound is a derivative of benzamide, which is a class of organic compounds characterized by the presence of a benzene ring attached to an amide group. The specific structure of this compound includes a bromine atom at the 5-position of the pyridine ring and a methyl group at the 4-position of the benzene ring. This unique structure gives it distinct chemical properties and potential applications in various fields.

The synthesis of BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL- involves several steps, including the preparation of intermediates such as 5-bromo-2-pyridinylamine and subsequent reactions to form the amide. The compound has been studied for its potential use in pharmaceuticals, agrochemicals, and other specialty chemicals. Recent research has focused on its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory or anticancer properties.

One of the key areas of interest for this compound is its application in drug discovery. Scientists have explored its ability to inhibit certain enzymes or receptors, which could lead to the development of new therapeutic agents. For example, studies have shown that derivatives of this compound may exhibit activity against targets associated with chronic inflammatory diseases or cancer cell proliferation.

In addition to its pharmacological applications, BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL- has also been investigated for its environmental fate and toxicity. Understanding its behavior in different environmental conditions is crucial for assessing its potential impact on ecosystems. Research has indicated that the compound undergoes degradation under specific conditions, such as exposure to sunlight or microbial activity, which can influence its persistence in the environment.

The compound's physical properties, including its melting point, solubility, and stability, are essential for determining its suitability for various industrial applications. For instance, its solubility in organic solvents makes it a candidate for use in formulations requiring precise drug delivery systems. Furthermore, its stability under certain storage conditions ensures that it can be handled and transported without significant degradation.

Recent advancements in analytical techniques have enabled more precise characterization of this compound. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have facilitated quality control measures during synthesis and manufacturing processes.

In terms of safety data, BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL- has been evaluated for acute and chronic toxicity in laboratory settings. While it exhibits low toxicity at typical exposure levels, prolonged or high-dose exposure may lead to adverse effects. These findings underscore the importance of implementing proper safety protocols during handling and use.

The demand for this compound has grown due to its versatility across multiple industries. Pharmaceutical companies are particularly interested in its potential as an intermediate in drug synthesis. Additionally, agricultural chemical manufacturers are exploring its role in developing new pesticides or herbicides with improved efficacy and reduced environmental impact.

In conclusion, BENZAMIDE, N-(5-BROMO-2-PYRIDINYL)-4-METHYL- is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for use in pharmaceuticals, agrochemicals, and specialty chemicals. Ongoing research continues to uncover new insights into its functionality and utility across various industries.